Cas no 1803586-64-2 (1-(2,4,6-Trimethylphenyl)ethan-1-amine hydrochloride)

• Product Name: 1-(2,4,6-Trimethylphenyl)ethan-1-amine hydrochloride
• CAS No: 1803586-64-2
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• MDL: MFCD27980981
• CID: 4617639
• PubChem ID: 75525728
• Update Time: 2025-11-01

1-(2,4,6-Trimethylphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-MESITYLETHAN-1-AMINE HCL
• 1-(2,4,6-trimethylphenyl)ethan-1-amine hydrochloride
• (S)-1-MESITYLETHAN-1-AMINE HCL
• 1-Mesitylethan-1-amine hydrochloride
• 1-Mesitylethanamine hydrochloride
• 1803586-64-2
• CS-0161783
• MFCD27980981
• 1-Mesitylethanaminehydrochloride
• AKOS037646467
• 1-(2,4,6-trimethylphenyl)ethanamine;hydrochloride
• AS-68975
• EN300-173422
• Y11273
• CPD80407
• 1-(2,4,6-trimethylphenyl)ethanamine hydrochloride
• 1-(2,4,6-Trimethylphenyl)ethan-1-amine hydrochloride

• MDL： MFCD27980981
• Inchi： 1S/C11H17N.ClH/c1-7-5-8(2)11(10(4)12)9(3)6-7;/h5-6,10H,12H2,1-4H3;1H
• InChI Key： VFBGENMGPYITQS-UHFFFAOYSA-N
• SMILES： Cl.NC(C)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 199.1127773g/mol
• Monoisotopic Mass: 199.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 1-(2,4,6-Trimethylphenyl)ethan-1-amine hydrochloride

Introduction to 1-(2,4,6-Trimethylphenyl)ethan-1-amine hydrochloride (CAS No. 1803586-64-2)

1-(2,4,6-Trimethylphenyl)ethan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803586-64-2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of substituted amines and has garnered attention due to its structural uniqueness and potential biological activities. The presence of three methyl groups at the ortho, meta, and para positions of the phenyl ring contributes to its distinct chemical properties, making it a subject of interest for further exploration in drug discovery and development.

The molecular structure of 1-(2,4,6-Trimethylphenyl)ethan-1-amine hydrochloride consists of a benzene ring substituted with three methyl groups at positions 2, 4, and 6, attached to an ethylamine moiety. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. This compound’s chemical formula can be represented as C₁₀H₁₅N·HCl, reflecting its composition and ionic nature.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(2,4,6-Trimethylphenyl)ethan-1-amine hydrochloride. Its structural features suggest possible interactions with biological targets such as enzymes and receptors. Preliminary studies have indicated that this compound may exhibit properties relevant to central nervous system (CNS) modulation, making it a candidate for investigating potential therapeutic applications in neurological disorders. The unique arrangement of methyl groups on the phenyl ring enhances its lipophilicity, which could influence its ability to cross the blood-brain barrier.

The synthesis of 1-(2,4,6-Trimethylphenyl)ethan-1-amine hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors such as 2,4,6-trimethylbenzene. The process often includes functional group transformations like reduction and salt formation to achieve the desired product. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the compound meets the stringent requirements for pharmaceutical research.

One of the key areas where 1-(2,4,6-Trimethylphenyl)ethan-1-amine hydrochloride shows promise is in the field of medicinal chemistry. Researchers are investigating its potential as a scaffold for designing novel drugs with improved efficacy and reduced side effects. The compound’s ability to interact with biological systems makes it a valuable tool for developing targeted therapies. Additionally, its stability under various conditions enhances its utility in long-term studies and clinical trials.

The pharmacokinetic properties of 1-(2,4,6-Trimethylphenyl)ethan-1-amine hydrochloride are also under scrutiny. Studies have begun to explore how this compound is metabolized and excreted by the body. Understanding these processes is crucial for optimizing dosages and minimizing potential toxicities. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been instrumental in characterizing the compound’s behavior in vivo.

In conclusion,1-(2,4,6-Trimethylphenyl)ethan-1-amine hydrochloride (CAS No. 1803586-64-2) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structure and potential biological activities position it as a promising candidate for further research into therapeutic applications. As scientific understanding advances，this compound is likely to play an increasingly important role in the development of new medications aimed at treating various diseases.